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Compound of Interest

Compound Name:
4-Chlorobutyraldehyde diethyl

acetal

Cat. No.: B019797 Get Quote

This class of isomers consists of an eight-carbon carboxylic acid backbone with a single

chlorine substituent. The position of the chlorine atom along the carbon chain determines the

specific isomer.

1.1. Positional Isomers of Chlorooctanoic Acid

Assuming a straight-chain octanoic acid, the chlorine atom can be located at any position from

C2 to C8. The IUPAC names for these positional isomers are as follows:

2-Chlorooctanoic acid

3-Chlorooctanoic acid

4-Chlorooctanoic acid

5-Chlorooctanoic acid

6-Chlorooctanoic acid

7-Chlorooctanoic acid

8-Chlorooctanoic acid

1.2. Chain Isomers of Chloro-substituted Carboxylic Acids
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In addition to positional isomerism of the chlorine atom, the eight-carbon chain itself can be

branched, leading to a larger number of isomers. For example, considering a heptanoic acid

backbone with a methyl substituent and a chlorine atom, numerous isomers are possible, such

as:

x-Chloro-y-methylheptanoic acid (where x and y represent the positions of the chloro and

methyl groups, respectively)

x-Chloro-y,z-dimethylhexanoic acid

And so on, with various branching patterns of the carbon skeleton.

Ester Isomers
Ester isomers of C8H17ClO2 can be formed in several ways, including esters of chloro-

substituted alcohols with a carboxylic acid, or esters of a chloro-substituted carboxylic acid with

an alcohol.

2.1. Esters of Chloro-substituted Alcohols

These isomers are formed from a chloro-substituted octanol and a simple carboxylic acid, such

as formic acid or acetic acid.

Methyl esters of chloroheptanoic acids: For example, methyl 7-chloroheptanoate.

Ethyl esters of chlorohexanoic acids: For example, ethyl 6-chlorohexanoate.

Propyl esters of chloropentanoic acids: For example, propyl 5-chloropentanoate.

Butyl esters of chlorobutanoic acids: For example, butyl 4-chlorobutanoate.

Pentyl esters of chloropropanoic acids: For example, pentyl 3-chloropropanoate.

Hexyl esters of chloroacetic acid: For example, hexyl 2-chloroacetate.

Heptyl chloroformate: Heptyl chloroformate is an ester of chloroformic acid.

2.2. Esters of Octanoic Acid with a Chloro-substituted Alcohol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This category is less common but theoretically possible. For instance, chloromethyl

heptanoate.

2.3. A specific example: 8-Chlorooctanoic acid, methyl ester

One specific isomer is the methyl ester of 8-chlorooctanoic acid.[1] Its IUPAC name is methyl 8-

chlorooctanoate.[1]

Systematic IUPAC Nomenclature
The naming of these compounds follows the systematic rules set by the International Union of

Pure and Applied Chemistry (IUPAC).[2][3][4] The key principles for naming the isomers of

C8H17ClO2 are:

Identify the parent functional group: For carboxylic acids, the suffix is "-oic acid". For esters,

it is "-oate". The functional group with the highest precedence determines the suffix.[2][4]

Identify the principal carbon chain: This is the longest continuous carbon chain that contains

the principal functional group.[3][4]

Number the principal chain: Numbering starts from the carbon of the principal functional

group (for carboxylic acids) or the carbon attached to the oxygen of the carboxyl group (for

esters). The numbering should give the substituents the lowest possible locants.[4]

Name and number the substituents: Substituents (like the chloro group and any alkyl groups)

are named and their positions on the principal chain are indicated by numbers. They are

listed in alphabetical order.[3][4]

Isomerism Types
The isomers of C8H17ClO2 exhibit several types of isomerism:

Constitutional Isomerism:

Chain isomerism: The carbon skeleton can be arranged differently (e.g., a straight chain

vs. a branched chain).[5][6][7][8]
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Positional isomerism: The position of the chlorine atom or other substituents on the carbon

chain can vary.[5][6][7][8]

Functional group isomerism: The atoms can be arranged to form different functional

groups (e.g., a carboxylic acid vs. an ester).[5][6][7]

Stereoisomerism:

Enantiomers (Optical Isomers): For any isomer with a chiral center (a carbon atom

attached to four different groups), a pair of non-superimposable mirror images

(enantiomers) will exist.[5][7][8] For example, in 2-chlorooctanoic acid, the carbon at

position 2 is a chiral center.

Due to the vast number of possible isomers, a comprehensive listing is beyond the scope of

this guide. However, the principles outlined provide the framework for systematically identifying

and naming any specific isomer of C8H17ClO2. The following sections would typically delve

into the experimental data and protocols for specific, well-characterized isomers, but such data

is not readily available for the broad class of C8H17ClO2 compounds without focusing on a

particular isomer.

Logical Relationship of Isomer Identification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://docbrown.info/page06/isomers/isom-c3h5xo2.htm
https://docbrown.info/page06/isomers/isom-c4h8o2.htm
https://www.docbrown.info/page06/isomers/isom-c5h10o2.htm
https://docbrown.info/page06/isomers/isom-c4h8x2.htm
https://docbrown.info/page06/isomers/isom-c3h5xo2.htm
https://docbrown.info/page06/isomers/isom-c4h8o2.htm
https://www.docbrown.info/page06/isomers/isom-c5h10o2.htm
https://docbrown.info/page06/isomers/isom-c3h5xo2.htm
https://www.docbrown.info/page06/isomers/isom-c5h10o2.htm
https://docbrown.info/page06/isomers/isom-c4h8x2.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula
C8H17ClO2

Determine Degree of Unsaturation

Identify Possible Functional Groups
(Carboxylic Acid, Ester, etc.)

Systematically Draw Isomers for Each Functional Group

Consider Chain Isomerism
(Straight vs. Branched)

Consider Positional Isomerism
(Position of Cl and other substituents)

Identify Chiral Centers

Determine Stereoisomers
(Enantiomers, Diastereomers)

Apply IUPAC Nomenclature Rules

Final IUPAC Name

Click to download full resolution via product page

Caption: Logical workflow for identifying and naming isomers of C8H17ClO2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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